N-((1-hydroxycyclopentyl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[(1-hydroxycyclopentyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C13H15N3O2S/c17-12(14-8-13(18)5-1-2-6-13)9-3-4-10-11(7-9)16-19-15-10/h3-4,7,18H,1-2,5-6,8H2,(H,14,17)
• InChI Key: UIBPTMLOAMUSOI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2=CC3=NSN=C3C=C2)O
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol
• CAS No.: 1219844-93-5

Description

Benzo[c][1,2,5]thiadiazole derivatives have been extensively researched for use in photovoltaics or as fluorescent sensors. They are known to be a part of potent Src homology-2 domain-containing protein tyrosine phosphatase-2 (SHP2) inhibitors.

Synthesis Analysis

A series of benzo[c][1,2,5]thiadiazole derivatives was designed from PTP1B inhibitors with 1H-2,3-Dihydroperimidine motif, synthesized, and evaluated their biological activities against PTP1B and SHP2.

Molecular Structure Analysis

The benzo[c][1,2,5]thiadiazole motif has been used to systematically modify the optoelectronic and photophysical properties of various compounds.

Chemical Reactions Analysis

The radical reaction mechanism proceeds through nitrogen-centered radical generation, followed by the addition of arenes.

Physical And Chemical Properties Analysis

Electron donor–acceptor (D–A) systems based on the benzo[c][1,2,5]thiadiazole (BTZ) motif have been extensively researched for use in photovoltaics or as fluorescent sensors.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of thiadiazole derivatives is a topic of significant interest due to their diverse applications. For example, Takikawa et al. (1985) demonstrated convenient preparations of 3,5-disubstituted 1,2,4-thiadiazoles through oxidative dimerization of thioamides, highlighting the chemical versatility of thiadiazole compounds in organic synthesis (Takikawa et al., 1985). Furthermore, Durcik et al. (2020) detailed an efficient synthesis pathway for hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives, underscoring the potential of thiadiazole derivatives as building blocks in drug discovery (Durcik et al., 2020).

Anticancer Activity

Tiwari et al. (2017) explored the synthesis and anticancer evaluation of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives. This study revealed that several synthesized compounds exhibited promising anticancer activity, highlighting the therapeutic potential of thiadiazole derivatives in cancer treatment (Tiwari et al., 2017).

Biological Applications

Hovsepyan et al. (2019) synthesized new 1,2,4-triazole-3-thiols and 1,3,4-thiadiazoles derivatives, discovering some compounds with the ability to inhibit tumor DNA methylation in vitro. This finding suggests the potential use of thiadiazole derivatives in epigenetic therapy (Hovsepyan et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as those based on the benzo[c][1,2,5]thiadiazole (btz) motif, have been extensively researched for use in photovoltaics or as fluorescent sensors .

Mode of Action

These systems are known to interact with their targets through an intramolecular charge transfer mechanism during light absorption, with electron density transferring from the aryl donor groups to the BTZ group .

Biochemical Pathways

Compounds with the btz motif have been known to affect many sumoylated protein-mediated pathways in tumor cells, like dna repair, metastasis, and proliferation .

Result of Action

Compounds with the btz motif have been known to increase the production of type 1 interferon, which activates antitumor immune responses in cells and signals for increased tumor cell death .

Action Environment

It’s worth noting that compounds with the btz motif have been used as potential visible-light organophotocatalysts .

Future Directions

The effectiveness and great potential of asymmetric isomerization strategy in regulating molecular properties have been revealed, which will provide guidance for the future design of non-fullerene acceptors.